2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]benzoic acid
• InChI: InChI=1S/C19H19NO5S/c1-2-25-19(24)15-13-9-5-6-10-14(13)26-17(15)20-16(21)11-7-3-4-8-12(11)18(22)23/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,20,21)(H,22,23)
• InChI Key: QRKGNIKWFKAJHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C19H19NO5S
• DSSTOX Substance ID: DTXSID401127887
• Molecular Weight: 373.4 g/mol
• Solubility: 41.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 60442-48-0

Description

The compound “2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Complexing Ability

Compounds structurally related to 2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid have been synthesized for their potential as O,N,O-tridentate ligands. These ligands have demonstrated capability in forming nickel(II) and copper(II) complexes, suggesting applications in coordination chemistry and potential for catalysis or material science applications (Kudyakova et al., 2009).

Structural Investigation through Spectroscopy and DFT

Structural investigations of similar compounds, using X-ray crystallography, spectroscopy, and quantum chemical calculations, have been conducted. These studies provide insights into the molecular structure, intermolecular interactions, and potential for nonlinear optical (NLO) activities, indicative of applications in material sciences and photophysical studies (Venkatesan et al., 2016).

Schiff Base Metal Complexes

Schiff base derivatives, synthesized from reactions involving compounds with functional groups similar to 2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid, have been explored for their metal complexing abilities. These complexes, with various metal ions, exhibit potential antibacterial and antifungal activities, suggesting their use in medicinal chemistry and as antimicrobial agents (Mounika et al., 2010).

Luminescent Molecular Crystals

The synthesis of compounds closely related to 2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid has led to the development of organic molecular crystals with stable photoluminescence properties. These findings highlight potential applications in optoelectronics, photonics, and materials for display technologies (Zhestkij et al., 2021).

Antimicrobial and Antifungal Activity

Pyridine derivatives, sharing a functional core with 2-({[3-(Ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)benzoic acid, have been synthesized and evaluated for their antimicrobial activities. This research underscores the compound's potential use in developing new antimicrobial agents (Patel et al., 2011).